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Compound of Interest

Compound Name: Tin(ll) bromide

Cat. No.: B8816711

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding the degradation of tin(ll) bromide (SnBrz) when exposed to ambient air.

Frequently Asked Questions (FAQS)
Q1: Why is my tin(ll) bromide powder turning yellow or brownish?

Al: A color change from the typical pale yellow of pure tin(ll) bromide to a more intense yellow
or brownish color is a common indicator of degradation. This is primarily due to the oxidation of
Sn(Il) to Sn(IV) species.[1] In the presence of atmospheric oxygen, tin(ll) bromide can
decompose into tin(IV) oxide (SnO2) and bromine (Brz), the latter of which can contribute to the
color change.

Q2: What are the main degradation products of tin(ll) bromide in ambient air?

A2: The degradation of tin(ll) bromide in ambient air is a complex process involving both
oxygen and moisture. The primary degradation products include:

e Tin(IV) oxide (SnOz2): Formed through the oxidation of Sn(ll).[2]
e Tin(IV) bromide (SnBra): Another potential oxidation product.

o Hydrates of tin(ll) bromide (e.g., 2SnBrz-H20, 3SnBr2-H20, 6SnBrz-5H20): Formed by the
reaction with atmospheric moisture.[3]
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» Tin oxybromide: A potential intermediate or final product of hydrolysis.
Q3: How does humidity affect the degradation of tin(ll) bromide?

A3: Tin(ll) bromide is highly sensitive to moisture.[4] Water molecules can react with SnBr2 to
form various hydrates.[3] This process of hydrolysis can also facilitate further oxidation, as the
presence of water can lower the energy barrier for the reaction with oxygen. Increased humidity
will accelerate the degradation process.

Q4: Can | still use my tin(ll) bromide if it has slightly changed color?

A4: The usability of partially degraded tin(ll) bromide depends on the specific application. For
applications requiring high purity, such as in perovskite solar cells where Sn(IV) impurities can
act as performance-degrading recombination centers, it is crucial to use fresh, pure SnBr2.[1]
For other applications, the presence of minor impurities may be tolerable. However, it is always
recommended to use the purest possible material for reproducible and reliable experimental
results.

Q5: How can | prevent the degradation of tin(ll) bromide?

A5: To prevent degradation, tin(ll) bromide should be handled and stored under a strict inert
atmosphere, such as in a nitrogen or argon-filled glovebox.[1] If a glovebox is not available,
Schlenk line techniques should be employed. It is essential to use anhydrous solvents and to
minimize exposure to ambient air and moisture at all times. Store the compound in a tightly
sealed container in a desiccator.
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Issue

Potential Cause

Recommended Solution

Unexpected Precipitate in

Solution

Hydrolysis of SnBrz due to
residual moisture in the solvent

or on the glassware.

Ensure all solvents are
rigorously dried and degassed.
Flame-dry glassware under
vacuum before use. The
precipitate is likely a tin
hydroxide or oxybromide

species.

Poor Performance in

Perovskite Solar Cells

Presence of Sn(IV) impurities
acting as recombination

centers.

Use freshly purified or
purchased high-purity SnBr.
Handle the material exclusively

in an inert atmosphere.

Inconsistent Experimental

Results

Variable levels of degradation

of the SnBr:2 starting material.

Standardize the handling and
storage procedures for SnBr-.
Purify the material before use if

its purity is uncertain.

Yellowish or Brownish Tint to
Purified SnBr2

Oxidation of Sn(ll) to Sn(IV)

during the purification process.

All purification steps, including
recrystallization, must be
performed under a strict inert
atmosphere using degassed,

anhydrous solvents.

Product is a Wet or Sticky

Solid After Recrystallization

Incomplete drying or hydrolysis

due to exposure to moisture.

Dry the purified crystals under
high vacuum for an extended
period. Ensure all solvents and
handling equipment are

anhydrous.

Degradation Pathway

The degradation of tin(ll) bromide in ambient air is a multifaceted process involving both

oxidation and hydrolysis. The following diagram illustrates the proposed signaling pathway for

this degradation.
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Proposed Degradation Pathway of SnBrz in Ambient Air

Sn(OH)Br / SnO
(Tin Hydroxybromide / Oxide)

SnBrz2:xHz0 (Hydrates)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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